![molecular formula C12H10F15NO B2962246 N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide CAS No. 37696-83-6](/img/structure/B2962246.png)
N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide
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Description
N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide is a useful research compound. Its molecular formula is C12H10F15NO and its molecular weight is 469.194. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ionic Liquids and Green Chemistry
Fluorinated compounds are often utilized in the development of ionic liquids for green chemistry applications. For example, 1-Butyl-3-methylimidazolium hexafluorophosphate has been highlighted for its role in potentially hazardous properties and unknown toxicity/stability, underlining the importance of treating ionic liquids with caution (Swatloski, Holbrey, & Rogers, 2003). This underscores the necessity of thorough research into the applications and implications of using fluorinated compounds in ionic liquids.
Electrochemical Applications
Mesoporous nitrogen-doped carbon derived from ionic liquids containing fluorinated components has shown promise as a highly active, cheap, and selective metal-free catalyst for the electrochemical synthesis of hydrogen peroxide, indicating potential for safe, sustainable, and cost-effective production methods (Fellinger, Hasché, Strasser, & Antonietti, 2012).
Pharmaceutical Research
Fluorinated compounds also find applications in pharmaceutical research. The synthesis and biological evaluation of fluorinated aromatase inhibitors for breast cancer treatment demonstrate the significant role of fluorination in enhancing the activity of pharmaceutical compounds (Hartmann & Batzl, 1986).
Material Science
In material science, fluorinated compounds contribute to the development of surface-active agents and coatings. Sulfopropylation of perfluorooctanamide and its derivatives, for example, yields products valuable as anionic surfactants with superior properties, highlighting the importance of fluorinated compounds in creating high-performance materials (Kimura, Kashiwaya, Kobayashi, & Nishiyama, 1984).
Properties
IUPAC Name |
N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F15NO/c1-2-3-4-28-5(29)6(13,14)7(15,16)8(17,18)9(19,20)10(21,22)11(23,24)12(25,26)27/h2-4H2,1H3,(H,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWRVUMYBNHZJOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30896019 |
Source
|
Record name | N-Butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30896019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
469.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37696-83-6 |
Source
|
Record name | N-Butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30896019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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